Cas no 630107-88-9 (1H-Pyrazolo[3,4-d]pyrimidin-6-amine, 4-chloro-1-(1,1-dimethylethyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-6-amine, 4-chloro-1-(1,1-dimethylethyl)-
• CAS No: 630107-88-9
• MF: C₉H₁₂ClN₅
• MW: 225.678079605103
• CID: 4080825
• PubChem ID: 23400192
• Update Time: 2025-04-22

1H-Pyrazolo[3,4-d]pyrimidin-6-amine, 4-chloro-1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-6-amine, 4-chloro-1-(1,1-dimethylethyl)-
• 1-tert-butyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• 1-tert-Butyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-ylamine
• 1-(Tert-butyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• DB-161774
• 630107-88-9

• Inchi： 1S/C9H12ClN5/c1-9(2,3)15-7-5(4-12-15)6(10)13-8(11)14-7/h4H,1-3H3,(H2,11,13,14)
• InChI Key： AAQNWRKXWLGFLO-UHFFFAOYSA-N
• SMILES： C1(N)=NC(Cl)=C2C=NN(C(C)(C)C)C2=N1

Computed Properties

• Exact Mass: 225.0781231Da
• Monoisotopic Mass: 225.0781231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6Ų